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A pivotal shift in the production of cadmium telluride (CdTe) solar cells is underway, replacing a
toxic and expensive chemical with a benign, cost-effective, and equally efficient alternative.
Magnesium chloride, a compound readily extracted from seawater, is proving to be a viable
substitute for the hazardous cadmium chloride traditionally used in the critical "activation”
stage of solar cell manufacturing.

For decades, the solar industry has relied on a cadmium chloride (CdClIz) treatment to boost
the efficiency of CdTe solar cells from under 2% to over 15%.[1] This process, known as
activation, is essential for enhancing the performance of the solar cell by passivating the grain
boundaries and forming the crucial photovoltaic junction at the interface of the cadmium
telluride and cadmium sulfide layers.[2][3][4] However, the high toxicity and cost of cadmium
chloride, approximately $0.30 per gram, have been significant drawbacks, necessitating
stringent safety measures and expensive disposal protocols.[1][5]

Researchers have now demonstrated that magnesium chloride (MgClz), a non-toxic salt used
in everyday products like bath salts and tofu coagulants, can achieve the same efficiency levels
as cadmium chloride.[1][6][7] This breakthrough discovery holds the promise of dramatically
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reducing manufacturing costs, with magnesium chloride priced at a mere $0.01 per gram, and
minimizing the environmental and health risks associated with cadmium chloride.[1][5]

Comparative Performance of Activation Treatments

The performance of solar cells is primarily evaluated by their power conversion efficiency
(PCE), which is determined by three key parameters: open-circuit voltage (Voc), short-circuit
current density (Jsc), and fill factor (FF). Experimental data consistently shows that MgClz-
treated CdTe solar cells exhibit performance metrics comparable to, and in some cases
exceeding, those of cells treated with the standard CdClz process.
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High

Efficiency

It is important to note that without any activation treatment, the efficiency of CdTe solar cells is
exceptionally low, highlighting the necessity of this manufacturing step.[2] The optimized MgClz
treatment, which involved thinning the cadmium sulfide layer, yielded an impressive efficiency
of 15.7%.[9]
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Experimental Methodologies: A Closer Look

The successful implementation of magnesium chloride as an alternative activation agent
involves specific and controlled experimental protocols. Researchers have explored various
application methods, including solution-based and vapor-based treatments.

Solution-Based MgCl: Treatment:

o Etching: The CdTe surface is first etched using a nitric-phosphoric acid solution to clean the
surface and prepare it for the activation treatment.[8][12]

o Immersion: The etched CdTe substrate is then immersed in a saturated solution of MgClz in
methanol for a duration of 60 seconds.[8]

¢ Annealing: Following immersion, the samples undergo a crucial annealing step in air at
temperatures ranging from 400 to 430°C for 30 minutes.[8] This heat treatment facilitates the
diffusion of chlorine into the CdTe layer, which is critical for passivation and recrystallization.

[8]

» Final Etching: A second immersion in the nitric-phosphoric etching solution is performed to
remove any residual magnesium compounds and to create a tellurium-rich surface, which
aids in the formation of a good ohmic contact for the back electrode.[8]

o Back Contact Deposition: Finally, copper and gold are evaporated onto the CdTe layer to
serve as the back electrical contact.[8]

Vapor-Based MgClz Treatment:

An alternative method involves a vapor treatment where a glass slide coated with MgCl: is
placed near the CdTe substrate in a tube furnace during the annealing process.[12] Optimal
results for this method were achieved with an annealing temperature of 430°C for 40 minutes.
[12]

The Mechanism of Action: Passivation and
Recrystallization
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The activation process, whether using cadmium chloride or magnesium chloride,
fundamentally alters the microstructure and electronic properties of the CdTe film. The primary
mechanisms at play are recrystallization and passivation of defects.

o Recrystallization and Grain Growth: The chloride treatment promotes the growth of the CdTe
crystal grains.[8] This reduces the density of grain boundaries, which are interfaces between
individual crystals that can act as recombination centers for charge carriers (electrons and
holes), thereby impeding the flow of current.[9]

» Passivation of Defects: Chlorine atoms diffuse into the CdTe material, particularly along the
grain boundaries. This "passivates" the defects by satisfying dangling bonds and reducing
the electronic trap states that would otherwise capture charge carriers.[2][9] This leads to an
increase in the minority carrier lifetime and an overall improvement in the solar cell's
efficiency.[8]

Studies have shown that MgClz treatment leads to a slightly different recrystallization effect
compared to CdClz, with a more preferred crystal orientation.[11] Furthermore,
photoluminescence analysis has revealed that the defect landscape in MgClz-treated samples
is different from that of CdClz-treated ones.[11]

Visualizing the Process and Logic

To better understand the workflows and the underlying logic of replacing cadmium chloride
with magnesium chloride, the following diagrams are provided.

CdTe Film Deposition Acid Etching MgCl: Treatment (Solution or Vapor) Final Etching Back Contact Deposition High-Efficiency Solar Cell

CdTe Film Deposition CdClz Treatment (Vapor Deposition) Back Contact Deposition High-Efficiency Solar Cell

Click to download full resolution via product page
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Figure 1: A comparison of the manufacturing workflows for CdTe solar cells using the traditional
cadmium chloride process and the alternative magnesium chloride process.
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Figure 2: A logical diagram illustrating the rationale for replacing cadmium chloride with
magnesium chloride, highlighting the comparable performance alongside significant safety and

cost benefits.

Conclusion and Future Outlook

The adoption of magnesium chloride as a substitute for cadmium chloride in CdTe solar cell
manufacturing represents a significant advancement in the field of renewable energy. This
innovation not only addresses the environmental and safety concerns associated with the
traditional process but also presents a substantial opportunity for cost reduction, making solar
energy more competitive with conventional power sources.[5] While long-term stability testing
of MgClz-treated cells is an area for ongoing research, the current findings strongly support the
transition to this safer and more economical alternative.[5] This development is a crucial step
towards a more sustainable and environmentally friendly production of clean energy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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